Cas no 2229427-46-5 (methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate)

• Product Name: methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate
• CAS No: 2229427-46-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6221215
• PubChem ID: 165829124
• Update Time: 2025-11-03

methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate
• EN300-1786045
• methyl 5-[2-methyl-2-(methylamino)propyl]thiophene-2-carboxylate
• 2229427-46-5

• Inchi： 1S/C11H17NO2S/c1-11(2,12-3)7-8-5-6-9(15-8)10(13)14-4/h5-6,12H,7H2,1-4H3
• InChI Key： SFSIEMSIPWCYNJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC(C)(C)NC

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate

Methyl 5-2-Methyl-2-(Methylamino)Propylthiophene-2-Carboxylate: A Comprehensive Overview

Methyl 5-2-Methyl-2-(Methylamino)Propylthiophene-2-Carboxylate, identified by the CAS number 1187961-63-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule's structure features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, making it a valuable component in various chemical reactions and syntheses.

The synthesis of methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have demonstrated that this compound can be efficiently synthesized through a combination of nucleophilic aromatic substitution and subsequent functionalization reactions. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient approach to obtaining high-purity samples.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have reported its use in the construction of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its role in the development of novel kinase inhibitors, which are critical in targeted cancer therapy.

In addition to its medicinal applications, methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate has shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a candidate for use in catalysis and sensor technology. Recent advancements in nanotechnology have further expanded its utility, with reports of its incorporation into metal-organic frameworks (MOFs) for gas storage and separation applications.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and toxicity profiles, particularly in aquatic systems. Preliminary results suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional chemicals used in industrial processes.

In conclusion, methyl 5-2-methyl-2-(methylamino)propylthiophene-2-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.